Cas no 919118-72-2 (Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro-)
919118-72-2 structure
Product Name:Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro-
CAS No:919118-72-2
MF:C13H10ClNO3
MW:263.676402568817
CID:765599
PubChem ID:66755337
Update Time:2025-04-19
Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro-
- 2-(4-chlorophenoxy)-4-methyl-1-nitrobenzene
- 919118-72-2
- UMMWOEBAHMGFEH-UHFFFAOYSA-N
- SCHEMBL641434
- DTXSID00735704
-
- Inchi: 1S/C13H10ClNO3/c1-9-2-7-12(15(16)17)13(8-9)18-11-5-3-10(14)4-6-11/h2-8H,1H3
- InChI Key: UMMWOEBAHMGFEH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OC1C=C(C)C=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 263.0349209g/mol
- Monoisotopic Mass: 263.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 55Ų
Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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